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Compound of Interest

Compound Name: 3-Ethyl-1,1-dimethylthiourea

Cat. No.: B091697 Get Quote

An In-depth Technical Guide to N,N'-
Dimethylthiourea
Disclaimer: Information regarding the specific compound N-ethyl-N',N'-dimethylthiourea is not

readily available in public databases. This guide provides a comprehensive overview of the

closely related and well-documented compound, N,N'-dimethylthiourea (DMTU). While

structurally similar, the properties and reactivity of N-ethyl-N',N'-dimethylthiourea may differ.

Introduction
N,N'-Dimethylthiourea (DMTU) is a substituted thiourea derivative with a range of applications

in chemical synthesis and biological research. It is recognized for its role as a scavenger of

reactive oxygen species (ROS), particularly hydroxyl radicals, making it a valuable tool in

studies involving oxidative stress.[1] This document provides a detailed overview of its physical

and chemical properties, experimental protocols for its synthesis, and its known biological

interactions.

Chemical and Physical Properties
The physical and chemical properties of N,N'-Dimethylthiourea are summarized below.
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Property Value Reference

IUPAC Name 1,3-dimethylthiourea [2]

Synonyms

N,N'-Dimethylthiourea, 1,3-

Dimethyl-2-thiourea, DMTU,

Dimethylthiocarbamide

[2][3][4][5][6]

CAS Number 534-13-4 [4][5][7][8][9][10]

Molecular Formula C3H8N2S [2][4][5][8][10]

Molecular Weight 104.17 g/mol [2][4][10]

Appearance
Colorless to white crystalline

powder or chunks
[4][9][10]

Physical Properties
Property Value Reference

Melting Point 60-64 °C

Boiling Point 155 °C at 1 hPa

Solubility Soluble in water (1000 g/L) [9]

Density 1.055 g/cm³ (estimate) [9]

Bulk Density ~600 kg/m ³ [9]

pH 6.5 (100 g/L in H2O at 20 °C) [9]

Spectroscopic Data
Spectrum Data

¹H NMR Spectral data available.[11]

Mass Spectrum Molecular ion peak at m/z 104.[11]
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A common method for the synthesis of N,N'-dimethylthiourea involves the reaction of methyl

isothiocyanate with methylamine. This reaction is a nucleophilic addition of the amine to the

electrophilic carbon of the isothiocyanate.

Experimental Protocol: Synthesis from Methyl
Isothiocyanate and Methylamine
Materials:

Methyl isothiocyanate

Methylamine (aqueous solution)

Ethanol (optional, as solvent)

Ice bath

Reaction flask with stirring capability

Filtration apparatus

Procedure:

In a well-ventilated fume hood, dissolve methyl isothiocyanate in a suitable solvent such as

ethanol in a reaction flask.

Cool the flask in an ice bath to control the reaction temperature.

Slowly add an equimolar amount of aqueous methylamine solution to the stirred solution of

methyl isothiocyanate. The reaction is exothermic.

After the addition is complete, continue stirring the reaction mixture at room temperature for

a specified period (e.g., 1-2 hours) to ensure the reaction goes to completion.

Remove the solvent under reduced pressure.

The crude N,N'-dimethylthiourea can be purified by recrystallization from a suitable solvent

system, such as ethanol/water, to yield a crystalline solid.
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Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry

under vacuum.

Workflow for the Synthesis of N,N'-Dimethylthiourea
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Click to download full resolution via product page

Caption: Synthesis workflow for N,N'-dimethylthiourea.

Biological Activity and Signaling Pathways
N,N'-Dimethylthiourea is primarily known for its antioxidant properties, specifically as a

scavenger of hydroxyl radicals (•OH).[1] This activity is crucial in mitigating cellular damage

caused by oxidative stress.

Mechanism of Action as a Hydroxyl Radical Scavenger
Oxidative stress is a condition characterized by an imbalance between the production of

reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive

intermediates. The hydroxyl radical is one of the most reactive and damaging ROS. DMTU can

directly interact with and neutralize hydroxyl radicals, thereby preventing them from damaging

cellular components like DNA, proteins, and lipids.

Mechanism of N,N'-Dimethylthiourea as a Hydroxyl Radical Scavenger
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Caption: DMTU's role in scavenging hydroxyl radicals.

Safety and Handling
N,N'-Dimethylthiourea is considered moderately toxic if swallowed and may cause an allergic

skin reaction.[4][10]

Handling: Use in a well-ventilated area and wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Avoid breathing dust.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[8]

First Aid: In case of contact with skin, wash thoroughly with soap and water. If ingested, seek

immediate medical attention.

Conclusion
N,N'-Dimethylthiourea is a versatile compound with significant applications as a hydroxyl

radical scavenger in research settings. Its well-defined physical and chemical properties, along

with established synthesis routes, make it a valuable tool for scientists studying oxidative stress

and related pathologies. Proper safety precautions are necessary when handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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